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Compound of Interest

Compound Name: Antibiotic Sch 60065
CAS No.: 203061-31-8
Cat. No.: B2510701
Get Quote
. J

Part 1: Target Profile & Structural Analysis

Sch 60065 is a bioactive secondary metabolite isolated from the fermentation broth of
Acremonium sp.[1] It belongs to a family of polyhydroxy isoprenoids that function as dual
inhibitors of Neurokinin-1 (NK1) and Neurokinin-2 (NK2) receptors, making them significant
targets for anti-inflammatory and nociceptive drug development.

Chemical Identity
e Compound Name: Sch 60065

e Class: Polyhydroxy Isoprenoid Glycoside[1]
e Source:Acremonium sp.[1][2][3][4] (Fungal metabolite)[1][3][4]

o Core Scaffold: Nonaprenyl (C45) or similar long-chain polyisoprenoid backbone with specific
hydroxylation patterns.

* Key Functionality:
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o Head-to-Tail Isoprene Units: Provides lipophilicity and membrane intercalation properties.

o Glycosidic Linkage: A sugar moiety (typically glucose or modified hexose) attached to the
polyol chain, critical for solubility and receptor recognition.

o Bioactivity: IC50 values in the range of 2.5-11 pM (NK1) and 6.8-16 uM (NK2).[1]
Structural Challenges
The synthesis of Sch 60065 presents three primary challenges:

» Stereocontrol of Methyl Groups: Constructing the all-trans (E) or specific cis/trans geometry

of the polyene chain.

o Regioselective Oxidation: Introducing hydroxyl groups at specific positions on the isoprenoid
backbone without over-oxidation.

o Glycosylation: Stereoselective attachment of the sugar moiety to a sterically hindered

secondary alcohol.

Part 2: Proposed Retro-Synthetic Strategy

Given the polyterpenoid nature of Sch 60065, a Convergent Fragment Assembly is the most
robust approach. This strategy utilizes Julia-Kocienski Olefination for chain elongation,

ensuring high E-selectivity.

Retro-Synthetic Logic (DOT Diagram)
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Sch 60065
(Polyhydroxy Isoprenoid Glycoside)

Retrosynthesis
Step 3: Glycosylation
(Schmidt Donor)
Aglycone Core Sugar Donor
(Polyol Isoprenoid) (Trichloroacetimidate)

Step 2: Fragment Coupling
(Julia-Kocienski)
Fragment A Fragment B
(Sulfone Terminus) (Aldehyde Terminus)

Step 1: Chiral Building Blocks
(Geranyl/Farnesyl derivatives)

Click to download full resolution via product page

Caption: Convergent retro-synthetic analysis of Sch 60065, disconnecting at the glycosidic
bond and central double bond.

Part 3: Detailed Synthetic Protocols
Protocol A: Iterative Chain Extension (Julia-Kocienski
Olefination)

This protocol describes the coupling of two isoprenoid fragments to establish the E-alkene
geometry characteristic of the Sch 60065 backbone.
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Reagents:

Sulfone Fragment (1.0 eq): Phenyl-1H-tetrazol-5-yl sulfone derivative.

Aldehyde Fragment (1.2 eq): Corresponding isoprenoid aldehyde.

Base: KHMDS (Potassium hexamethyldisilazide), 0.5 M in toluene.

Solvent: Anhydrous THF.

Step-by-Step Methodology:

Preparation: Flame-dry a 50 mL round-bottom flask under Argon. Add the Sulfone Fragment
(2.0 mmol) and dissolve in anhydrous THF (10 mL). Cool the solution to -78°C.

o Deprotonation: Dropwise add KHMDS (1.2 mmol) over 10 minutes. The solution typically
turns bright yellow/orange, indicating anion formation. Stir for 30 minutes at -78°C.

» Addition: Dissolve the Aldehyde Fragment (1.2 mmol) in THF (2 mL) and add dropwise to the
sulfone anion.

o Reaction: Stir at -78°C for 1 hour, then slowly warm to room temperature over 2 hours. The
reaction drives the elimination of the sulfinate salt, forming the alkene.

e Quench & Workup: Quench with saturated NH4Cl (5 mL). Extract with EtOAc (3 x 20 mL).
Wash combined organics with brine, dry over Na=SO4, and concentrate.

 Purification: Purify via flash chromatography (Hexanes/EtOAc gradient).

o Validation: Check 1H NMR for the disappearance of the sulfone a-proton and appearance
of the trans-alkene signal (coupling constant J ~ 15-16 Hz).

Protocol B: Regioselective Glycosylation

Attachment of the sugar moiety to the specific hydroxyl group on the polyterpenoid chain.
Reagents:

e Acceptor: Sch 60065 Aglycone (Polyol).
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e Donor: Glycosyl Trichloroacetimidate (1.5 eq).

e Promoter: TMSOTT (Trimethylsilyl trifluoromethanesulfonate) (0.1 eq).
e Solvent: Anhydrous DCM (Dichloromethane).

Step-by-Step Methodology:

» Drying: Azeotrope both Acceptor and Donor with toluene (3x) to remove trace water. Keep
under high vacuum for 2 hours.

 Activation: Dissolve Acceptor and Donor in anhydrous DCM (0.1 M concentration) containing
activated 4A molecular sieves. Stir for 30 minutes at room temperature.

e Cooling: Cool the mixture to -40°C (Acetonitrile/Dry Ice bath).
o Catalysis: Add TMSOTTf (0.1 eq) dropwise.
e Monitoring: Monitor by TLC. The reaction is usually fast (< 1 hour).

e Quench: Quench with EtsN (Triethylamine) to neutralize the acid. Filter off sieves and
concentrate.

o Deprotection (Global): If protecting groups (e.g., Acetates, Benzyls) were used on the sugar,
remove them using standard conditions (e.g., NaOMe/MeOH for acetates) to yield the final
Sch 60065.

Part 4: Biological Profiling (NK Receptor Assay)

To validate the synthesized Sch 60065, its activity against Neurokinin receptors must be
confirmed using a radioligand binding assay.

Assay Workflow (DOT Diagram)
CHO Cells Membrane Preparation Add [3H]-Substance P Incubation Filtration Scintillation Counting Data Analysis
(Expressing hNK1/hNK2) (Homogenization) (Ligand + Sch 60065) (GF/B Filters) (CPM Measurement) (IC50 Calculation)
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Caption: High-throughput screening workflow for validating NK receptor inhibition potency.

Protocol: NK1 Receptor Binding Assay

Objective: Determine the IC50 of synthetic Sch 60065 against the human NK1 receptor.
Materials:

e Ligand: [®H]-Substance P (Specific Activity ~135 Ci/mmol).

e Receptor Source: CHO cells stably expressing human NK1 receptor.

e Assay Buffer: 50 mM Tris-HCI (pH 7.4), 5 mM MnClz, 0.02% BSA.

Methodology:

o Preparation: Prepare serial dilutions of Sch 60065 (10~> M to 1071° M) in DMSO. Final
DMSO concentration in assay should be < 1%.

e Incubation: In a 96-well plate, combine:
o 50 pL Membrane suspension (10-20 ug protein).
o 50 pL [?H]-Substance P (0.5 nM final).
o 50 pL Sch 60065 dilution.
o Equilibrium: Incubate for 60 minutes at 25°C with gentle shaking.

o Termination: Harvest onto GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine)
using a cell harvester.

e Wash: Wash filters 3x with ice-cold Tris buffer.
» Detection: Add scintillation cocktail and count radioactivity.

e Analysis: Plot % Inhibition vs. Log[Concentration] to derive IC50. Validated Sch 60065
should show IC50 = 2.5 - 11 pM.
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Part 5: Data Summary & Reference Standards

Table 1: Physico-Chemical Properties of Sch 60065 (Target Data)

Property Value | Characteristic Note

Based on nonaprenyl

Formula Cs1H96012 (Approx.)[1][5][6] )
glycoside structure
Molecular Weight ~901.3 Da Confirmed by HR-MS (M+Na)
] Lacks conjugated
UV Absorbance End absorption only
chromophores
- Poor water solubility (requires
Solubility DMSO, MeOH, EtOH )
carrier)
Bioactivity (NK1) IC50: 2.5 -11 uM Moderate potency inhibitor
Bioactivity (NK2) IC50: 6.8 — 16 pM Dual inhibitor profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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